3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester
Description
3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is a piperidine-based compound featuring a chloro-acetylated methylamino group at the 3-position and a benzyl ester at the 1-position.
Properties
IUPAC Name |
benzyl 3-[(2-chloroacetyl)-methylamino]piperidine-1-carboxylate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21ClN2O3/c1-18(15(20)10-17)14-8-5-9-19(11-14)16(21)22-12-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPKHSCBWVCCQCX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CCl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN2O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.80 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester typically involves multiple steps, starting with the preparation of the piperidine ring. The chloro-acetyl group is introduced through a nucleophilic substitution reaction, where a chloroacetyl chloride reacts with a methylamine derivative. The final step involves esterification with benzyl alcohol under acidic conditions to form the benzyl ester.
Industrial Production Methods
Industrial production of this compound may involve optimizing the reaction conditions to increase yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The process may also involve purification steps such as recrystallization or chromatography to isolate the desired product.
Chemical Reactions Analysis
Types of Reactions
3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.
Reduction: Reduction reactions can be used to remove oxygen atoms or to convert double bonds to single bonds.
Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to create new derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.
Substitution: Nucleophiles like ammonia (NH3) or sodium thiolate (NaS) can be used under basic conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can produce a variety of amine or thiol derivatives.
Scientific Research Applications
3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used to study enzyme interactions and protein binding due to its unique structure.
Industry: It may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets. The chloro-acetyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The piperidine ring may also interact with receptor sites, influencing biological pathways.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key analogs of 3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester, highlighting structural variations and their implications:
Key Structural and Functional Differences
Amino Substituents: Methyl vs. Ethyl (Target vs. Cyclopropyl (): Introduces ring strain and rigidity, which may restrict conformational flexibility, enhancing selectivity for certain targets. Isopropyl (): Further increases steric hindrance, possibly reducing off-target interactions but limiting solubility.
Ester Groups :
- Benzyl vs. tert-butyl (Target vs. ) : The tert-butyl ester reduces polarity, improving lipid bilayer penetration but decreasing aqueous solubility. Benzyl esters are more labile under acidic conditions, making them suitable for prodrug strategies.
Functional Group Replacements: Chloro-acetyl vs. Amino-ethyl (Target vs.
Biological Activity
3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester, also known as CB32580323, is a compound of interest due to its potential biological activities. With a molecular formula of CHClNO and a molecular weight of 324.80254 g/mol, this compound has been evaluated for its pharmacological properties, particularly in the context of anticancer activity and other therapeutic applications.
- CAS Number : 1353958-07-2
- Molecular Weight : 324.80254 g/mol
- Structure : The compound features a piperidine ring substituted with a chloroacetyl group and a benzyl ester, which may influence its biological interactions.
Biological Activity Overview
The biological activity of 3-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester has been explored in various studies, indicating its potential as an anticancer agent and in other therapeutic areas.
Anticancer Activity
Research has shown that compounds with similar structural motifs exhibit significant anticancer properties. For example, studies on analogs have demonstrated their ability to inhibit cell proliferation in various cancer cell lines:
- Mechanism of Action : The compound may act as a microtubule-destabilizing agent, which is critical for disrupting cancer cell division.
- Cell Lines Tested : Notably effective against breast cancer (MDA-MB-231), liver cancer (HepG2), and other types, suggesting broad-spectrum activity.
Case Studies
- Study on Microtubule Assembly Inhibition :
- Apoptosis Induction :
Structure-Activity Relationship (SAR)
Understanding the SAR is crucial for optimizing the biological activity of this compound. The presence of the chloroacetyl group and the piperidine structure appears to play a significant role in its pharmacological effects. Modifications to these groups may enhance efficacy or reduce toxicity.
| Structural Feature | Impact on Activity |
|---|---|
| Chloroacetyl Group | Enhances interaction with cellular targets |
| Benzyl Ester | Influences solubility and bioavailability |
| Piperidine Ring | Essential for binding affinity to target proteins |
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
